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Compound of Interest

Compound Name: Methyl L-Arabinopyranoside-13C

Cat. No.: B13839719

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and
data integral to the structure elucidation of Methyl L-Arabinopyranoside-13C. Designed for
professionals in research and drug development, this document details the experimental
protocols, quantitative data analysis, and logical workflows necessary for the precise
characterization of this isotopically labeled monosaccharide derivative.

Introduction

Methyl L-Arabinopyranoside-13C is an isotopically labeled carbohydrate of significant
interest in various biochemical and metabolic studies. The incorporation of a stable isotope,
Carbon-13 (33C), at a specific or uniform position within the molecule allows for non-invasive
tracking and quantification in complex biological systems using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Accurate structural
elucidation is paramount to ensure the purity and integrity of the labeled compound, thereby
guaranteeing the reliability of experimental outcomes. This guide outlines the key steps and
data required for this critical characterization.

Synthesis of Methyl L-Arabinopyranoside-13C

The synthesis of Methyl L-Arabinopyranoside-13C typically involves the reaction of a 13C-
labeled L-arabinose precursor with methanol under acidic conditions. The general workflow for
this synthesis is depicted below.
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 To cite this document: BenchChem. [Unraveling the Structure of Methyl L-
Arabinopyranoside-13C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13839719#methyl-l-arabinopyranoside-13c-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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